Ethyl (1r,3r,4r)-4-fluoro-3-hydroxycyclohexane-1-carboxylate
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Description
Ethyl (1r,3r,4r)-4-fluoro-3-hydroxycyclohexane-1-carboxylate is a useful research compound. Its molecular formula is C9H15FO3 and its molecular weight is 190.214. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
- Ethyl (1R, 2R, 5R)-5-iodo-2-methylcyclohexane-1-carboxylate, a related compound, is a potent attractant for the Mediterranean fruit fly, demonstrating the potential use of similar compounds in pest control and ecological research. It was stereoselectively synthesized, involving steps like asymmetric Diels–Alder reaction and iodolactonization (Raw & Jang, 2000).
- Ethyl cyclohexene-1-carboxylate undergoes reactions with various aromatic substrates to form fluoren-9-ones, indicating its utility in creating complex organic structures (Ramana & Potnis, 1993).
- The compound has been used in the enzymatically catalyzed oxidative polymerization of para-functionalized phenol derivatives, highlighting its role in polymer chemistry (Pang, Ritter, & Tabatabai, 2003).
Applications in Material Science
- In the field of material science, the compound has been involved in the synthesis and polymerization of new cyclic esters containing protected functional groups, contributing to the development of hydrophilic aliphatic polyesters (Trollsås et al., 2000).
- Its derivatives have been utilized in microwave synthesis techniques, improving the efficiency and yield of chemical reactions, which is significant for material and chemical engineering (Tesson & Deshayes, 2000).
Biological and Medical Research
- The compound's structural derivatives have been studied for their potential in creating antiviral compounds, as indicated by the synthesis of cyclohexane nucleosides (Maurinsh et al., 1997).
- In medicinal chemistry, research has explored its use in synthesizing optically active compounds, such as in the development of new antisepsis agents (Yamada et al., 2006).
Properties
IUPAC Name |
ethyl (1R,3R,4R)-4-fluoro-3-hydroxycyclohexane-1-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H15FO3/c1-2-13-9(12)6-3-4-7(10)8(11)5-6/h6-8,11H,2-5H2,1H3/t6-,7-,8-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RMNXUUXPCOSIOS-BWZBUEFSSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CCC(C(C1)O)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)[C@@H]1CC[C@H]([C@@H](C1)O)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H15FO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
190.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.